Cas no 1804937-82-3 (1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene)

• Product Name: 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene
• CAS No: 1804937-82-3
• MF: C₈H₃Br₂F₅O₂
• MW: 385.908238649368
• CID: 4706542
• Update Time: 2025-10-29

1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene

• Inchi： 1S/C8H3Br2F5O2/c9-4-1-3(16-7(11)12)2-5(10)6(4)17-8(13,14)15/h1-2,7H
• InChI Key： IQYWUDOWHZMNPZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC(F)(F)F)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 18.5

Additional information on 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene

Comprehensive Guide to 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene (CAS No. 1804937-82-3)

1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene (CAS No. 1804937-82-3) is a highly specialized fluorinated aromatic compound with significant applications in advanced chemical synthesis, pharmaceuticals, and material science. This compound belongs to the class of polyhalogenated benzenes, characterized by the presence of bromine and fluorine substituents, which impart unique reactivity and stability. Its molecular structure, featuring difluoromethoxy and trifluoromethoxy groups, makes it a valuable intermediate in the development of high-performance materials and bioactive molecules.

The growing demand for fluorinated organic compounds in industries such as agrochemicals, electronics, and pharmaceuticals has placed 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene in the spotlight. Researchers and manufacturers are increasingly exploring its potential due to its ability to enhance the thermal stability, lipophilicity, and bioavailability of derived products. This compound is particularly relevant in the context of green chemistry and sustainable synthesis, as it enables the development of more efficient and environmentally friendly processes.

One of the most notable applications of 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene is in the synthesis of liquid crystal materials for display technologies. The compound's unique electronic properties, derived from its halogen and fluorine substituents, contribute to the optimization of liquid crystal phases, which are critical for high-resolution screens and flexible electronics. Additionally, its role in the production of pharmaceutical intermediates has garnered attention, especially in the development of drugs targeting central nervous system disorders and metabolic diseases.

From a synthetic chemistry perspective, 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene offers versatile reactivity due to the presence of multiple halogen atoms. The bromine substituents facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethoxy and trifluoromethoxy groups enhance the compound's resistance to metabolic degradation, making it an attractive building block for drug design.

The market for 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene is expected to grow steadily, driven by advancements in organic electronics and medicinal chemistry. Industry reports highlight its increasing adoption in the development of OLED materials and biodegradable polymers, aligning with global trends toward sustainable innovation. Furthermore, its compatibility with flow chemistry and catalytic processes underscores its potential for scalable production, addressing the need for cost-effective and efficient synthetic routes.

For researchers and professionals seeking high-quality 1,3-Dibromo-5-difluoromethoxy-2-(trifluoromethoxy)benzene, it is essential to source the compound from reputable suppliers who adhere to stringent purity standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality, ensuring optimal performance in downstream applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.